6-Methylisobenzofuran-1(3H)-one

• IUPAC Name: 6-methyl-3H-2-benzofuran-1-one
• InChI: InChI=1S/C9H8O2/c1-6-2-3-7-5-11-9(10)8(7)4-6/h2-4H,5H2,1H3
• InChI Key: YNXGZAZFHFMWPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(COC2=O)C=C1
• Molecular Formula: C9H8O2
• DSSTOX Substance ID: DTXSID00348595
• Molecular Weight: 148.16 g/mol
• CAS RN: 72985-23-0

Description

Synthesis Analysis

The synthesis of “6-Methylisobenzofuran-1(3H)-one” is not explicitly mentioned in the search results. .

Molecular Structure Analysis

The molecular structure of “6-Methylisobenzofuran-1(3H)-one” is not directly provided in the search results. .

Chemical Reactions Analysis

The specific chemical reactions involving “6-Methylisobenzofuran-1(3H)-one” are not detailed in the search results. .

Physical And Chemical Properties Analysis

The physical and chemical properties of “6-Methylisobenzofuran-1(3H)-one” are not directly provided in the search results. .

Scientific Research Applications

Synthesis of Pyriftalid and Paquinimod

6-Methylisobenzofuran-1(3H)-one, as an intermediate, is crucial in the synthesis of pharmaceutical compounds like Pyriftalid and Paquinimod. Efficient and scalable synthesis methods have been developed, using catalytic hydrogenation processes to produce key intermediates essential for these syntheses (Li, Li, Yang, & Zhang, 2017).

Synthesis and Rearrangement of 3-Isocyanophthalides

3-Isocyanoisobenzofuran-1(3H)-ones, related to 6-Methylisobenzofuran-1(3H)-one, are prepared from phthalaldehydic acids and are significant for synthesizing 3-cyanoisobenzofuran-1(3H)-ones. This process avoids the use of toxic cyanide, offering a safer alternative for compound synthesis. The products have applications in producing 1,4-naphthoquinols and 1,4-naphthoquinones (Mal, Ghosh, & Chakraborty, 2015).

Structural and Electronic Studies

Isobenzofuran-1(3H)-ones have been structurally characterized, revealing significant resonance-assisted hydrogen bonds (RAHBs). These findings are crucial in understanding the energy stabilization and electronic delocalization in these compounds, which have implications in various biological activities and pharmaceutical applications (Franca et al., 2016).

Divergent Thio/Selenolactionization Synthesis

A divergent synthesis method for isobenzofuran-1(3H)-one derivatives has been developed. This metal-free approach is crucial for regioselective synthesis of various derivatives, showcasing the compound's versatility in organic synthesis (Du et al., 2022).

Molecular Structure and Antioxidant Activities

The molecular structure of novel phthalide derivatives, including 6-Methylisobenzofuran-1(3H)-one, has been extensively analyzed. These studies are pivotal in understanding the compound's antioxidant activities, DNA binding, and molecular docking capabilities, which are valuable in medicinal chemistry (Yılmaz et al., 2020).

Environmentally Benign Synthesis Methods

Research has focused on developing environmentally friendly synthesis methods for isobenzofuran-1(3H)-ones. These methods emphasize high yield, solvent-free conditions, and reusability of catalysts, aligning with green chemistry principles (Maleki et al., 2015).

Anti-Tobacco Mosaic Virus Activities

Certain derivatives of 6-Methylisobenzofuran-1(3H)-one have shown promising anti-tobacco mosaic virus activities. This highlights the potential of these compounds in plant protection and agricultural applications (Shen et al., 2016).

Keto-Enol Tautomerism Studies

Keto-enol tautomerism of isobenzofuran-1(3H)-one derivatives has been investigated, providing insights into their chemical properties and stability in different states. This research is vital for understanding the reactivity and potential applications of these compounds (Pires et al., 2016).

Synthesis routes and methods I

Procedure details

A total of 107 g (472 mmol) of 6-bromomethylphthalide was dissolved in 50 mL of methanol (dioxane was also used in different experiment). The solution was added to a parr bottle with 40 g (540 mmol) of calcium hydroxide and 2 g of 10% Pd/C. The suspension was hydrogenated at 40 psi until no more hydrogen uptake was recorded. All solids were filtered and filtrate was concentrated to a total of 67 g of brown solid in 96% yield. 1H NMR (CDCl3) (300 MHz) δ 2.53 (s, 3H), 5.30 (s, 2H), 7.49 (s 1H), 7.54 (d, 3JHCCH=7.9 Hz, 1H), 7.47 (d, 3JHCCH=7.9 Hz, 1H)

Synthesis routes and methods II

Procedure details

A heterogeneous, colorless solution of methyl 2-(bromomethyl)-5-methylbenzoate and regioisomer (27.2 mmol) and calcium carbonate (16.33 g, 163 mmol) in 1,4-dioxane (194 mL) and water (194 mL) was refluxed. After 5 hr, the reaction was cooled to room temperature. The insolubles were filtered, and the filtrate was concentrated in vacuo. The residue was extracted with CH2Cl2 (2×200 mL). The organic layers were combined, dried over MgSO4, and concentrated in vacuo to give an oil which was purified by flash chromatography using an ISCO 220 g column eluting with 10-50% EtOAc/hexanes. Appropriate fractions were collected and concentrated in vacuo to give the desired product (1.205 g, 8.13 mmol, 29.9% yield) as a white solid.